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Compound of Interest

Compound Name: H-D-Arg-OMe.2HCI

cat. No.: B555642

H-D-Arg-OMe.2HCI is valued for its role as a precursor and a research tool in various
biochemical and pharmaceutical applications.[2] Its utility stems from its relationship with L-
arginine, the natural substrate for nitric oxide synthase (NOS).

Physicochemical Characteristics

A foundational understanding of the compound's physical and chemical properties is
paramount for its effective application.

Property Value
CAS Number 78851-84-0
Molecular Formula C7H16N402-2HCI[2]
Molecular Weight 261.15 g/mol [4]

White to off-white powder or crystalline powder.
Appearance

[21[5]
Melting Point 179-184°CJ[2]
Solubility Data not available from search results.
Purity =>99% (HPLC)[2]

Store at 0-8°C.[2] It is also noted to be
Storage Conditions hygroscopic and air sensitive, and should be

stored under an inert gas.
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Synthesis and Manufacturing

The synthesis of amino acid methyl ester hydrochlorides is a common procedure in peptide
chemistry to protect the carboxylic acid group.[6] A general and convenient method involves the
reaction of the amino acid with methanol in the presence of trimethylchlorosilane (TMSCI) at
room temperature.[7]

General Synthetic Workflow:
Caption: General workflow for the synthesis of H-D-Arg-OMe.2HCI.
Step-by-Step Synthesis Protocol:

This protocol is a generalized procedure and may require optimization for specific laboratory
conditions.

To a round bottom flask, add D-Arginine.
» Slowly add freshly distilled trimethylchlorosilane with stirring.
e Add methanol to the mixture.

 Stir the resulting solution or suspension at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).[7]

e Upon completion, concentrate the reaction mixture using a rotary evaporator to yield the H-
D-Arg-OMe.2HCI product.[7]

Mechanism of Action and Biological Significance

D-Arginine and its derivatives are utilized to inhibit glutamate-induced nitric oxide production.[1]
This inhibitory action is central to its application in various research fields.

Role in Nitric Oxide Pathway Research

Nitric oxide (NO) is a critical signaling molecule in various physiological processes, including
vasodilation and neurotransmission. L-arginine is the natural substrate for nitric oxide
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synthases (NOS), the enzymes responsible for NO production. D-arginine, being the unnatural
isomer, and its derivatives like H-D-Arg-OMe.2HCI, can act as inhibitors of this process.[1][3]

Inhibitory Action
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Caption: Simplified diagram of H-D-Arg-OMe.2HCI's inhibitory effect on NOS.

Applications in Research and Development

H-D-Arg-OMe.2HCI is a versatile compound with a wide range of applications in both
biochemical research and pharmaceutical development.

Key Research Applications:

o Cardiovascular Research: It is used to study the effects of nitric oxide synthesis on blood
pressure and vascular function, providing insights into conditions like hypertension.[3]

o Neuroscience: This compound is a valuable tool for exploring the role of nitric oxide in
neurotransmission and neuroprotection, aiding in the understanding of various neurological
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disorders.[3]

o Pharmaceutical Development: It serves as a precursor in the synthesis of various
pharmaceuticals, particularly those targeting cardiovascular and metabolic disorders.[2] It is
also used in drug development studies to evaluate the efficacy of nitric oxide synthase
inhibitors.[3]

e Protein and Peptide Chemistry: As a protected amino acid, it is used in peptide synthesis.[6]
[8] It is also utilized to modify proteins and peptides to enhance their stability and activity for
therapeutic applications.[2]

» Biochemical Assays: Researchers use this chemical in assays to measure nitric oxide
production in biological systems.[3]

Experimental Protocols and Methodologies

The following are generalized protocols. Researchers should consult specific literature for
detailed procedures tailored to their experimental setup.

In Vitro Nitric Oxide Synthase (NOS) Inhibition Assay

Objective: To determine the inhibitory effect of H-D-Arg-OMe.2HCI on NOS activity.
Materials:

e Purified NOS enzyme

e L-Arginine (substrate)

e H-D-Arg-OMe.2HCI (inhibitor)

o Necessary co-factors (e.g., NADPH, calmodulin)

o Griess Reagent for nitrite detection (a stable product of NO)

e 96-well plate and plate reader

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Core Scientific Principles and Properties]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b555642#h-d-arg-
ome-2hcl-cas-number-78851-84-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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